N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2,4-dimethoxybenzamide
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Description
Synthesis Analysis
The synthesis of such compounds often involves multicomponent reactions (MCRs), which are processes where three or more compounds react with each other in one pot . These reactions offer great possibilities for molecular diversity by reducing step time and effort . The synthesis of these compounds is of great interest in synthetic and medicinal chemistry because these heterocycles are considered privileged scaffolds .Scientific Research Applications
Synthetic Opioid Research :
- N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2,4-dimethoxybenzamide has been studied as a synthetic opioid. Researchers have explored its properties as an alternative to opium-based derivatives, focusing on identifying compounds with reduced dependence and abuse liability. These studies contribute significantly to our understanding of the pharmacological and toxicological profiles of new synthetic opioids (Elliott, Brandt, & Smith, 2016).
Polymer Science :
- In polymer science, derivatives of this compound have been synthesized and polymerized with various anhydrides. These compounds demonstrate solubility in organic solvents and exhibit a range of thermal degradation temperatures, making them valuable in materials science for developing novel polymers (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Cancer Research :
- Compounds similar to this compound have been studied for their potential as hypoxia-selective cytotoxins in cancer research. These compounds show selective toxicity to hypoxic cells, which is a characteristic feature of solid tumors. Research in this area aims to develop more effective cancer treatments (Palmer, Wilson, Anderson, Boyd, & Denny, 1996).
Molecular Structure Studies :
- The molecular structure and intermolecular interactions of related compounds have been extensively studied using methods like X-ray crystallography. Understanding these structures is crucial in the design and synthesis of new drugs and materials (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).
Antimicrobial Research :
- Certain derivatives have been synthesized and evaluated for their antimicrobial properties. This research is important for developing new treatments for bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
Properties
IUPAC Name |
N-[(1-cyclohexyltetrazol-5-yl)methyl]-2,4-dimethoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O3/c1-24-13-8-9-14(15(10-13)25-2)17(23)18-11-16-19-20-21-22(16)12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJGFXAAJZNSYDH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCC2=NN=NN2C3CCCCC3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.